Cas no 1904227-30-0 (3-methoxy-N-{3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-ylmethyl}propanamide)

• Product Name: 3-methoxy-N-{3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-ylmethyl}propanamide
• CAS No: 1904227-30-0
• MF: C₁₁H₁₄N₄O₄
• MW: 266.253262042999
• CID: 5921489
• PubChem ID: 92129815
• Update Time: 2025-06-09

3-methoxy-N-{3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-ylmethyl}propanamide Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-N-{3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-ylmethyl}propanamide
• 3-methoxy-N-((3-(5-methylisoxazol-3-yl)-1,2,4-oxadiazol-5-yl)methyl)propanamide
• AKOS025390922
• 3-methoxy-N-[[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl]propanamide
• 3-methoxy-N-{[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl}propanamide
• 1904227-30-0
• F6524-6332

• Inchi： 1S/C11H14N4O4/c1-7-5-8(14-18-7)11-13-10(19-15-11)6-12-9(16)3-4-17-2/h5H,3-4,6H2,1-2H3,(H,12,16)
• InChI Key： YZKIJVGTGTUQFO-UHFFFAOYSA-N
• SMILES： O1C(CNC(CCOC)=O)=NC(C2C=C(C)ON=2)=N1

Computed Properties

• Exact Mass: 266.10150494g/mol
• Monoisotopic Mass: 266.10150494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 103Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 3-methoxy-N-{3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-ylmethyl}propanamide

Introduction to Compound with CAS No 1904227-30-0 and Product Name: 3-methoxy-N-{3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-ylmethyl}propanamide

The compound with the CAS number 1904227-30-0 and the product name 3-methoxy-N-{3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-ylmethyl}propanamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The molecular structure of this compound incorporates multiple functional groups, including methoxy, methyl, and various oxazole and oxadiazole rings, which contribute to its unique chemical properties and biological interactions.

Recent research in the field of medicinal chemistry has highlighted the importance of heterocyclic compounds in drug discovery. The presence of oxazole and oxadiazole moieties in this compound is particularly noteworthy, as these structural motifs are known for their ability to modulate various biological pathways. Specifically, oxazoles and oxadiazoles have been extensively studied for their potential roles in anti-inflammatory, anti-viral, and anti-cancer therapies. The 3-methoxy-N-{3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-ylmethyl}propanamide structure combines these functionalities in a way that suggests it may exhibit multiple modes of action simultaneously.

The methoxy group in the molecule is another key feature that contributes to its pharmacological profile. Methoxy-substituted compounds are often found to enhance bioavailability and metabolic stability, making them favorable candidates for drug development. Additionally, the 5-methyl substituent in the 1,2-oxazole ring adds another layer of complexity to the compound's interactions with biological targets. This substitution can influence electronic properties and binding affinities, potentially leading to improved efficacy or selectivity.

In the context of current pharmaceutical research, this compound has been explored for its potential applications in treating various diseases. For instance, studies have indicated that derivatives of oxazoles and oxadiazoles can interact with enzymes and receptors involved in inflammatory processes. The 3-methoxy-N-{3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-ylmethyl}propanamide structure may therefore exhibit anti-inflammatory properties by modulating key signaling pathways.

Furthermore, the compound's ability to cross cell membranes efficiently is another critical factor in its potential as a therapeutic agent. The combination of hydrophobic and hydrophilic regions within its structure facilitates membrane penetration while maintaining stability in biological environments. This characteristic is particularly important for drugs that need to reach intracellular targets or traverse biological barriers.

Recent advancements in computational chemistry have also enabled more detailed studies on the interactions between this compound and biological targets. Molecular docking simulations have been used to predict how the 3-methoxy-N-{3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-ylmethyl}propanamide molecule might bind to specific enzymes or receptors. These simulations have provided valuable insights into potential mechanisms of action and have helped guide further experimental studies.

One particularly intriguing aspect of this compound is its potential as a scaffold for further drug development. By modifying specific functional groups or introducing new substituents, researchers can explore variations that may enhance potency or reduce side effects. The flexibility of the oxazole and oxadiazole rings allows for numerous structural modifications without losing essential biological activity.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions. Advanced synthetic techniques have been employed to ensure high yields and purity levels. These methods include catalytic hydrogenation, nucleophilic substitution reactions, and protective group strategies. The successful synthesis of such complex molecules underscores the growing capabilities in synthetic organic chemistry.

Evaluation of the compound's pharmacokinetic properties is another critical step in its development as a drug candidate. Studies have focused on assessing its absorption, distribution, metabolism, excretion (ADME) profiles. These evaluations are essential for determining dosing regimens and predicting potential interactions with other drugs.

In conclusion, the compound with CAS number 1904227-30-0 and product name 3-methoxy-N-{3-(5-methyl-1,2-oxazol-3-yi)-1,2,4-oksidiazol - 5 - ylmetylo}propanamido represents a promising area of research in pharmaceutical chemistry. Its unique structural features and potential biological activities make it an attractive candidate for further investigation. As research continues to uncover new therapeutic applications for heterocyclic compounds like this one,the future holds exciting possibilities for developing novel treatments across various medical fields.